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Compound of Interest

Compound Name: Acrylonitrile-2-13C

CAS No.: 89511-33-1

Cat. No.: B1627846 Get Quote

Executive Directive
Do not treat Acrylonitrile-2-13C as radioactive waste. Unless specifically mixed with

radiolabels (e.g.,

or

), Acrylonitrile-2-13C contains a stable carbon isotope. It poses no radiological hazard.
Disposing of this material via radioactive waste streams is a critical fiscal and logistical error
that will result in rejection by waste vendors and unnecessary regulatory scrutiny.

Primary Hazard: This compound is a Class IB Flammable Liquid and a high-acute toxicity

carcinogen prone to explosive self-polymerization if the inhibitor (Methylhydroquinone/MEHQ)

is depleted.

Material Characterization & Hazard Profile[1]
As researchers, we often focus on the isotopic enrichment for NMR or Mass Spectrometry (

at the C2 position). However, for disposal, the chemical reactivity of the acrylonitrile moiety
dictates the protocol. The isotopic label does not alter the flash point or toxicity limits.
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Parameter Value Operational Implication

CAS Number 107-13-1 (Unlabeled)
Use for general SDS lookup;

specific isotope CAS varies.

RCRA Waste Code U009
Mandatory code for hazardous

waste labeling.

Flash Point -1°C (30°F)
Vapors can ignite at freezer

temperatures.[1][2]

Boiling Point 77°C (171°F)
High volatility; strictly fume

hood only.

Explosive Limits 3.0% - 17.0% (v/v)
Wide explosive range; ground

all metal transfers.

Inhibitor MEHQ (35-45 ppm)

Requires dissolved oxygen to

function. Do not store under

pure Nitrogen.

The Polymerization Hazard: A Self-Validating Risk
The most distinct risk with Acrylonitrile is "runaway polymerization." This reaction is exothermic

(releasing 17.3 kcal/mole).[3] If the heat cannot escape, it accelerates the reaction, leading to

container rupture or explosion.

The Mechanism of Failure: Commercially supplied Acrylonitrile-2-13C is stabilized with

MEHQ. MEHQ functions only in the presence of dissolved oxygen.

The Error: Researchers often store this expensive isotope under inert gas (

or

) to "protect" purity.

The Consequence: Without oxygen, MEHQ becomes inactive. The monomer begins to form

radical chains.

The Sign: The liquid turns from clear/colorless to yellow or cloudy.
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Workflow: Assessment & Disposal Decision Tree
The following diagram outlines the logical flow for assessing the material state prior to disposal.
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Caption: Decision logic for Acrylonitrile disposal based on visual stability indicators.

Detailed Disposal Protocol
Phase 1: Segregation (Chemical Incompatibility)
Before moving the container, ensure the waste accumulation area is free of incompatible

agents. Acrylonitrile reacts violently with:

Strong Oxidizers: Bromine, Chromic acid (Fire/Explosion risk).

Strong Bases: Ammonia, Amines, Caustic soda (Initiates rapid polymerization).

Copper/Copper Alloys: Acts as a catalyst for decomposition. Never use brass regulators or

copper tubing.
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Phase 2: Packaging & Labeling
Primary Container: If the original manufacturer bottle is intact and the material is stable

(clear), keep it in the original container.

Secondary Containment: Place the bottle into a chemically resistant polyethylene bag or

overpack.

Labeling Requirements:

Chemical Name: Acrylonitrile-2-13C.

Hazard Class: Flammable (3), Poison (6.1).

EPA Waste Code:U009.[4]

Isotope Flag: Clearly mark "STABLE ISOTOPE - NON-RADIOACTIVE" to prevent

rejection by EHS/Radiation Safety.

Phase 3: Stabilization (Only if Yellowing is observed)
Note: This procedure should only be attempted by experienced personnel in a functioning fume

hood. If the liquid shows early signs of yellowing but is not hot:

Place the container in an ice bath to slow reaction kinetics.

Add excess inhibitor (Hydroquinone or MEHQ) if available solid is on hand.

Do not seal the cap tightly. Polymerization generates pressure. Use a vented cap or leave

the cap slightly loose during the wait for waste pickup.

Emergency Procedures
Spills (< 100 mL)

Evacuate: Clear the immediate area. Acrylonitrile has poor warning properties (onion/garlic

odor is only detectable at toxic levels).[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1627846?utm_src=pdf-body
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=443&toxid=78
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Double nitrile gloves are insufficient for prolonged contact. Use Silver Shield® or

laminate barrier gloves if direct handling is required.

Absorb: Use non-combustible absorbent (vermiculite or clay). Do not use paper towels

(flammability risk).

Decontaminate: Wash surfaces with a mild detergent.[5] Do not use bleach (potential for

chloramine/toxic gas generation).

Exposure[1][2][3][6][7][8][9][10]
Inhalation: Move to fresh air immediately. Cyanide-like toxicity requires immediate medical

attention.

Skin: Wash with soap and water for 15 minutes. Discard contaminated leather shoes (they

cannot be decontaminated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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